Cas no 81441-04-5 (2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole)
81441-04-5 structure
Product Name:2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole
CAS No:81441-04-5
MF:C4H7NOS
MW:117.169479608536
MDL:MFCD34551214
CID:5671754
PubChem ID:12761832
Update Time:2024-03-01
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 81441-04-5
- 2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole
- EN300-27102176
- 2-Methylsulfanyl-4,5-dihydro-oxazole
- 2-methylthiooxazoline
- 2-(methylthio)-4,5-dihydrooxazole
- SCHEMBL3730420
- Oxazole, 4,5-dihydro-2-(methylthio)-
-
- MDL: MFCD34551214
- Inchi: 1S/C4H7NOS/c1-7-4-5-2-3-6-4/h2-3H2,1H3
- InChI Key: XDIASJCZMJPICQ-UHFFFAOYSA-N
- SMILES: S(C)C1=NCCO1
Computed Properties
- Exact Mass: 117.02483502g/mol
- Monoisotopic Mass: 117.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 91.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 46.9Ų
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Boiling Point: 161.6±23.0 °C(Predicted)
- pka: 5.23±0.50(Predicted)
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27102176-0.05g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 95.0% | 0.05g |
$829.0 | 2025-03-20 | |
| Enamine | EN300-27102176-0.1g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 95.0% | 0.1g |
$868.0 | 2025-03-20 | |
| Enamine | EN300-27102176-0.25g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 95.0% | 0.25g |
$908.0 | 2025-03-20 | |
| Enamine | EN300-27102176-0.5g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 95.0% | 0.5g |
$947.0 | 2025-03-20 | |
| Enamine | EN300-27102176-1.0g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 95.0% | 1.0g |
$987.0 | 2025-03-20 | |
| Enamine | EN300-27102176-2.5g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 95.0% | 2.5g |
$1934.0 | 2025-03-20 | |
| Enamine | EN300-27102176-5.0g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 95.0% | 5.0g |
$2861.0 | 2025-03-20 | |
| Enamine | EN300-27102176-10.0g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 95.0% | 10.0g |
$4243.0 | 2025-03-20 | |
| Enamine | EN300-27102176-1g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 1g |
$987.0 | 2023-09-11 | ||
| Enamine | EN300-27102176-5g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 5g |
$2861.0 | 2023-09-11 |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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